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Compound of Interest

Compound Name: 2-Methyloxetan-3-ol

Cat. No.: B2577784

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS). 2-Methyloxetan-3-ol is a chemical for
research and development purposes, and its toxicological properties have not been fully
investigated. All handling should be performed by trained personnel in a controlled laboratory
setting, adhering to all applicable safety regulations.

Introduction

2-Methyloxetan-3-ol is a heterocyclic organic compound containing a four-membered oxetane
ring. The oxetane moiety is of growing interest in medicinal chemistry as it can act as a polar
surrogate for gem-dimethyl or carbonyl groups, potentially improving physicochemical
properties such as solubility and metabolic stability.[1][2] This guide provides a summary of the
available safety and handling information for 2-Methyloxetan-3-ol, drawing from data on
structurally related compounds and general principles of oxetane chemistry.

Chemical and Physical Properties

Limited experimental data is available for the physical properties of 2-Methyloxetan-3-ol. The
following table summarizes its basic chemical properties.
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Property Value Source

CAS Number 1420681-59-9 CymitQuimica
Molecular Formula CaHsO2 Calculated
Molecular Weight 88.11 g/mol CymitQuimica
Purity (typical) >98% CymitQuimica

Hazard Identification and Safety Precautions

Due to the lack of a specific Safety Data Sheet for 2-Methyloxetan-3-ol, a comprehensive
hazard assessment is not available. However, based on the chemistry of oxetanes and related
small-ring ethers, the following potential hazards should be considered. Oxetanes can be
unstable, particularly under acidic conditions, and may undergo ring-opening reactions.[2][3]

General Safety Workflow for Handling 2-Methyloxetan-3-ol

Caption: General laboratory workflow for handling potentially hazardous chemicals.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.
» Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory.

» Respiratory Protection: Work should be conducted in a well-ventilated chemical fume hood to
avoid inhalation of vapors.

Handling

e Avoid contact with skin, eyes, and clothing.
e Do not breathe vapor or mist.
o Keep away from heat, sparks, and open flames.

e Use non-sparking tools.
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e Ground/bond container and receiving equipment to prevent static discharge.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

First-Aid Measures

In the absence of specific data, the following general first-aid measures for chemical exposure
should be followed:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release and Firefighting Measures
Accidental Release

» Evacuate personnel from the area.
e Ensure adequate ventilation.
o Wear appropriate personal protective equipment.

» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal.

e Do not allow the chemical to enter drains or waterways.
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Firefighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: The combustion of 2-Methyloxetan-3-ol may produce carbon monoxide
and carbon dioxide. Vapors may be heavier than air and can travel to a source of ignition and
flash back.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Toxicological Information

No specific toxicological data (e.g., LD50, LC50) for 2-Methyloxetan-3-ol are available in the
public domain. The toxicological properties have not been fully investigated. For structurally
similar compounds, the following data is available and should be used for estimation purposes
only, with caution.

LD50
LD50 (Oral,
Compound CAS Number Rat) (Intravenous, Reference
a
Mouse)
2-Methylpentan- ]
3.0l 565-67-3 Not available 320 mg/kg [41[5]
-0
3-Methyl-1- _
123-51-3 1300 mg/kg Not available [6]
butanol
NOAEL: 25
Octan-3-ol 589-98-0 mg/kg/day (90- Not available [71[8]
day study)

NOAEL: No-Observed-Adverse-Effect Level

Experimental Protocols
Proposed Synthesis
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A specific, detailed experimental protocol for the synthesis of 2-Methyloxetan-3-ol is not
readily available in the reviewed literature. However, a plausible synthetic route can be
proposed based on general methods for oxetane synthesis. One common method is the
intramolecular Williamson etherification of a suitably substituted 1,3-diol. Another approach
involves the reaction of an epoxide with a sulfur ylide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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